2-Chloro-3-fluoro-4-methoxypyridine

• IUPAC Name: 2-chloro-3-fluoro-4-methoxypyridine
• InChI: InChI=1S/C6H5ClFNO/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,1H3
• InChI Key: XRZFYEWVWSZOON-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=C1)Cl)F
• Molecular Formula: C6H5ClFNO
• Molecular Weight: 161.56 g/mol
• CAS RN: 1184172-10-8

Description

2-Chloro-3-fluoro-4-methoxypyridine is a heterocyclic compound with the molecular formula C6H5ClFNO. It has a molecular weight of 161.56. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for 2-Chloro-3-fluoro-4-methoxypyridine is 1S/C6H5ClFNO/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,1H3. This indicates the connectivity and hydrogen count of the molecule’s atoms.

Physical And Chemical Properties Analysis

2-Chloro-3-fluoro-4-methoxypyridine is a solid compound. It has a molecular weight of 161.56. The compound should be stored at room temperature.

Scientific Research Applications

Chemical Reactivity and Synthesis

• Lithiation Pathways

  2-Chloro and 2-methoxypyridine, related to 2-Chloro-3-fluoro-4-methoxypyridine, have been studied for their lithiation pathways with lithium dialkylamides, revealing insights into the C-3 lithiation process. A proposed mechanism involves precomplexation of lithium dialkylamides near the H-6 proton, forming a 3,6-dilithio pyridine intermediate (Gros, Choppin, & Fort, 2003).

• Preparation of Fluoro-Alkoxy-Dienes

  A method for preparing 2-fluoro-3-alkoxy-1,3-butadienes, using a precursor similar to 2-Chloro-3-fluoro-4-methoxypyridine, has been developed. This involves eliminating HCl to yield high-yield dienes, which undergo smooth cycloaddition reactions (Patrick, Rogers, & Gorrell, 2002).

• Fluorodenitration Synthesis

  An efficient method for synthesizing fluoropyridines, potentially including 2-Chloro-3-fluoro-4-methoxypyridine, has been demonstrated using tetrabutylammonium fluoride (TBAF) under mild conditions. This method is general for various nitropyridines (Kuduk, Dipardo, & Bock, 2005).

• Deprotometalation and Functionalization

  Methoxy- and fluoro-pyridines, closely related to the compound , have been deprotometalated using a lithium-zinc combination. This enables functionalization at specific positions of the pyridine ring (Hedidi et al., 2016).

• X-ray and Spectroscopic Analysis

  The structural features of a compound closely related to 2-Chloro-3-fluoro-4-methoxypyridine have been investigated through X-ray analysis, IR, NMR, and electronic spectroscopy, providing insights into the optical properties of such compounds (Jukić et al., 2010).

Spectroscopy and Material Science

• Vibrational and Electronic Spectra

  Detailed studies on the vibrational and electronic spectra of 2-chloro-6-methoxypyridine, similar to the compound of interest, have been conducted. These studies provide insights into the spectral characteristics influenced by substituents like chlorine and methoxy groups (Arjunan et al., 2011).

• Fluorophore Emission Properties

  Research on 2-substituted pyridines, including methoxypyridine compounds, has been conducted to understand their emission properties in various solvents and solid states. This has implications for developing highly emissive fluorophores (Hagimori et al., 2019).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, H332, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, and using personal protective equipment.

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which 2-chloro-3-fluoro-4-methoxypyridine belongs, are known for their interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of various biologically active compounds .

Mode of Action

It’s known that fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This suggests that 2-Chloro-3-fluoro-4-methoxypyridine might interact with its targets in a unique manner, potentially leading to different biochemical changes.

Biochemical Pathways

Fluoropyridines are often used in the synthesis of various biologically active compounds , suggesting that they may play a role in a variety of biochemical pathways.

Result of Action

Given the compound’s potential role in the synthesis of various biologically active compounds , it’s plausible that it could have diverse effects at the molecular and cellular level.